Cas no 760999-39-1 (2,4-diiodobenzonitrile)

• Product Name: 2,4-diiodobenzonitrile
• CAS No: 760999-39-1
• MF: C₇H₃I₂N
• MW: 354.914366006851
• CID: 4176182
• PubChem ID: 11199048
• Update Time: 2025-11-02

2,4-diiodobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,4-diiodo-
• 2,4-DIIODOBENZONITRILE
• 760999-39-1
• SCHEMBL21687452
• 2,4-diiodobenzonitrile

• Inchi： 1S/C7H3I2N/c8-6-2-1-5(4-10)7(9)3-6/h1-3H
• InChI Key： ACORQIHSLBXYHF-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(I)C=C1I

Computed Properties

• Exact Mass: 354.83549Da
• Monoisotopic Mass: 354.83549Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 2,4-diiodobenzonitrile

2,4-Diiodobenzonitrile (CAS No. 760999-39-1): Properties, Applications, and Market Insights

2,4-Diiodobenzonitrile (CAS No. 760999-39-1) is a specialized organic compound belonging to the class of diiodinated benzonitrile derivatives. This halogenated aromatic compound has gained significant attention in recent years due to its unique chemical properties and versatile applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for halogenated building blocks in organic synthesis, 2,4-diiodobenzonitrile has emerged as a valuable intermediate for various chemical transformations.

The molecular structure of 2,4-diiodobenzonitrile features two iodine atoms at the 2- and 4-positions of the benzene ring, along with a cyano group (-CN) at the 1-position. This specific arrangement contributes to its electron-deficient character, making it particularly useful in cross-coupling reactions such as Suzuki, Stille, and Sonogashira couplings. Recent studies have highlighted its potential in the synthesis of pharmaceutical intermediates, especially in the development of novel antimicrobial agents and anticancer compounds.

In the field of material science, 2,4-diiodobenzonitrile has shown promise as a precursor for the synthesis of organic semiconductors and liquid crystal materials. Its ability to participate in various palladium-catalyzed reactions makes it a valuable building block for creating complex molecular architectures. Researchers are particularly interested in its potential applications in OLED technology and organic photovoltaic devices, where precise control over molecular structure is crucial for optimizing device performance.

The global market for 2,4-diiodobenzonitrile has been growing steadily, driven by increasing demand from the pharmaceutical industry and academic research institutions. According to recent market analyses, the compound has seen a 15-20% annual growth in demand over the past five years. This growth is attributed to its expanding applications in drug discovery and the development of advanced materials. Many researchers are searching for information on "2,4-diiodobenzonitrile synthesis" and "applications of diiodinated benzonitriles", reflecting the compound's growing importance in chemical research.

From a synthetic chemistry perspective, 2,4-diiodobenzonitrile offers several advantages. The presence of two iodine atoms provides multiple sites for selective functionalization, allowing chemists to create diverse molecular structures. This characteristic has made it particularly valuable in combinatorial chemistry and high-throughput screening applications. Recent publications have demonstrated its utility in the synthesis of heterocyclic compounds, which are fundamental scaffolds in many biologically active molecules.

Quality control and analytical characterization of 2,4-diiodobenzonitrile typically involve techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. The compound generally appears as a white to pale yellow crystalline powder with high purity grades (typically >98%) available from specialty chemical suppliers. Proper storage conditions (cool, dry environment) are essential to maintain its stability over extended periods.

Environmental and safety considerations for 2,4-diiodobenzonitrile follow standard laboratory practices for handling organic compounds. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses should be used when working with this material. Researchers often search for "2,4-diiodobenzonitrile safety data" and "handling precautions for iodinated compounds", indicating the importance of safety information in laboratory settings.

Looking ahead, the future prospects for 2,4-diiodobenzonitrile appear promising. With ongoing research in targeted drug delivery systems and smart materials, the demand for specialized building blocks like 2,4-diiodobenzonitrile is expected to increase. The compound's versatility in medicinal chemistry and its potential applications in advanced electronic materials position it as an important chemical in both academic and industrial research environments.

For researchers and industry professionals seeking more information about 2,4-diiodobenzonitrile, key areas of interest include its synthetic routes, purification methods, and scale-up production processes. The compound continues to be the subject of numerous scientific publications and patents, particularly in the fields of organic synthesis and material science. As the chemical industry moves toward more sustainable practices, there is growing interest in developing eco-friendly synthetic methods for compounds like 2,4-diiodobenzonitrile.